1-bromo-4-cyclopropoxy-2-fluorobenzene
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “1-bromo-4-cyclopropoxy-2-fluorobenzene”, we can infer possible methods based on similar compounds. For instance, “1-Bromo-4-fluorobenzene” is synthesized via bromination of fluorobenzene in the presence of a Lewis acid catalyst such as iron (III) bromide or aluminium tribromide . Another method involves the reaction of fluorobenzene with a brominating agent, such as N-bromosuccinimide (NBS), which proceeds via a free radical mechanism .Molecular Structure Analysis
The molecular structure of “1-bromo-4-cyclopropoxy-2-fluorobenzene” can be inferred from its name. It likely contains a benzene ring with bromine (Br), fluorine (F), and a cyclopropoxy group attached at positions 1, 2, and 4 respectively .Chemical Reactions Analysis
While specific reactions involving “1-bromo-4-cyclopropoxy-2-fluorobenzene” are not available, similar compounds like “1-Bromo-4-fluorobenzene” are known to undergo reactions such as nucleophilic substitution . They are also used in the Suzuki-Miyaura coupling reaction to form carbon-carbon bonds .Mechanism of Action
Safety and Hazards
While specific safety data for “1-bromo-4-cyclopropoxy-2-fluorobenzene” is not available, it’s important to handle all chemical substances with care. General safety measures include avoiding ingestion and inhalation, keeping away from open flames and hot surfaces, using only non-sparking tools, and storing in a well-ventilated place .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-4-cyclopropoxy-2-fluorobenzene involves the introduction of a bromine atom, a cyclopropoxy group, and a fluorine atom onto a benzene ring.", "Starting Materials": [ "4-bromo-1-fluorobenzene", "cyclopropylmagnesium bromide", "copper(I) iodide", "potassium fluoride", "dimethylformamide", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "sodium bicarbonate" ], "Reaction": [ "4-bromo-1-fluorobenzene is reacted with cyclopropylmagnesium bromide in the presence of copper(I) iodide to form 1-bromo-4-cyclopropylbenzene.", "1-bromo-4-cyclopropylbenzene is then reacted with potassium fluoride in dimethylformamide to form 1-bromo-4-cyclopropoxybenzene.", "Finally, 1-bromo-4-cyclopropoxybenzene is reacted with hydrogen fluoride gas in diethyl ether to introduce a fluorine atom onto the benzene ring, forming 1-bromo-4-cyclopropoxy-2-fluorobenzene.", "The product is then purified by washing with sodium hydroxide, hydrochloric acid, and sodium sulfate, followed by drying with magnesium sulfate and sodium bicarbonate." ] } | |
CAS RN |
1243467-56-2 |
Product Name |
1-bromo-4-cyclopropoxy-2-fluorobenzene |
Molecular Formula |
C9H8BrFO |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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